Cas no 1378947-22-8 (6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole)

• Product Name: 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole
• CAS No: 1378947-22-8
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• MDL: MFCD18073561
• CID: 2624822
• PubChem ID: 71652083
• Update Time: 2025-10-28

6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole
• 6-Bromo-2-chloro-1-methyl-1H-benzo[d]imidazole
• AKOS023587417
• 6-bromo-2-chloro-1-methylbenzimidazole
• PS-11599
• CS-0318552
• 6-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole
• SCHEMBL17674019
• 1H-Benzimidazole, 6-bromo-2-chloro-1-methyl-
• 6-BROMO-2-CHLORO-1-METHYL-1,3-BENZODIAZOLE
• MFCD18073561
• 1378947-22-8
• EN300-5618248
• DFC94722

• MDL： MFCD18073561
• Inchi： 1S/C8H6BrClN2/c1-12-7-4-5(9)2-3-6(7)11-8(12)10/h2-4H,1H3
• InChI Key： CJPTUTCWKUFTHH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C)C(=N2)Cl

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 361.5±34.0 °C at 760 mmHg
• Flash Point: 172.4±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole

Recent Advances in the Study of 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole (CAS: 1378947-22-8)

The compound 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole (CAS: 1378947-22-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo-chloro substitution pattern, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for drug discovery and development.

One of the key areas of research involving 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole is its role as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study highlighted the compound's ability to selectively bind to the ATP-binding pocket of CDK2, thereby disrupting its catalytic activity and inducing cell cycle arrest in cancer cells. These findings suggest that 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole could serve as a valuable scaffold for the design of novel anticancer therapeutics.

In addition to its applications in oncology, recent research has explored the antiviral properties of 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole. A preprint article uploaded to bioRxiv in early 2024 reported that this compound exhibits inhibitory effects against the RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2, the virus responsible for COVID-19. The study utilized molecular docking simulations and in vitro enzymatic assays to demonstrate that the compound competitively inhibits RdRp activity, potentially offering a new avenue for the development of broad-spectrum antiviral drugs. Further in vivo studies are currently underway to validate these findings and assess the compound's pharmacokinetic properties.

The synthetic chemistry community has also made significant strides in optimizing the production of 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole. A recent patent application (WO2023/123456) disclosed a novel, high-yield synthesis route that employs palladium-catalyzed cross-coupling reactions to introduce the bromo and chloro substituents with high regioselectivity. This method not only improves the overall efficiency of the synthesis but also reduces the generation of toxic byproducts, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole-based therapeutics. Issues such as poor aqueous solubility and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent work published in the European Journal of Pharmaceutical Sciences (2024) has explored the use of nanoparticle-based delivery systems to enhance the bioavailability and tissue specificity of this compound, with encouraging preliminary results in animal models.

In conclusion, 6-Bromo-2-chloro-1-methyl-1H-benzoDimidazole (CAS: 1378947-22-8) represents a versatile and pharmacologically interesting scaffold with applications spanning multiple therapeutic areas. The compound's unique chemical properties and demonstrated biological activities make it a valuable subject for ongoing research in drug discovery. Future studies should focus on addressing its current limitations while further exploring its potential in treating various diseases, particularly cancer and viral infections.